Anigorufone
Anigorufone
Anigorufone belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. Anigorufone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, anigorufone is primarily located in the membrane (predicted from logP). Outside of the human body, anigorufone can be found in fruits. This makes anigorufone a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
56252-32-5
VCID:
VC21227741
InChI:
InChI=1S/C19H12O2/c20-16-11-14-8-4-7-13-9-10-15(12-5-2-1-3-6-12)18(17(13)14)19(16)21/h1-11,20H
SMILES:
C1=CC=C(C=C1)C2=C3C4=C(C=CC=C4C=C(C3=O)O)C=C2
Molecular Formula:
C19H12O2
Molecular Weight:
272.3 g/mol
Anigorufone
CAS No.: 56252-32-5
Cat. No.: VC21227741
Molecular Formula: C19H12O2
Molecular Weight: 272.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Anigorufone belongs to the class of organic compounds known as phenylnaphthalenes. Phenylnaphthalenes are compounds containing a phenylnaphthalene skeleton, which consists of a naphthalene bound to a phenyl group. Anigorufone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, anigorufone is primarily located in the membrane (predicted from logP). Outside of the human body, anigorufone can be found in fruits. This makes anigorufone a potential biomarker for the consumption of this food product. |
|---|---|
| CAS No. | 56252-32-5 |
| Molecular Formula | C19H12O2 |
| Molecular Weight | 272.3 g/mol |
| IUPAC Name | 2-hydroxy-9-phenylphenalen-1-one |
| Standard InChI | InChI=1S/C19H12O2/c20-16-11-14-8-4-7-13-9-10-15(12-5-2-1-3-6-12)18(17(13)14)19(16)21/h1-11,20H |
| Standard InChI Key | ACJJXELQAJQSLK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=C3C4=C(C=CC=C4C=C(C3=O)O)C=C2 |
| Canonical SMILES | C1=CC=C(C=C1)C2=C3C4=C(C=CC=C4C=C(C3=O)O)C=C2 |
| Appearance | Orange powder |
| Melting Point | 123-125°C |
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